Cas no 205115-36-2 (Methyl 2-allyl-3-oxo-2,3-dihydroisoxazole-5-carboxylate)

• Product Name: Methyl 2-allyl-3-oxo-2,3-dihydroisoxazole-5-carboxylate
• CAS No: 205115-36-2
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 5039106
• Update Time: 2026-02-28

Methyl 2-allyl-3-oxo-2,3-dihydroisoxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-allyl-3-oxo-2,3-dihydroisoxazole-5-carboxylate
• 2-Allyl-3-oxo-2,3-dihydro-isoxazole-5-carboxylic acid methyl ester

• Inchi： 1S/C8H9NO4/c1-3-4-9-7(10)5-6(13-9)8(11)12-2/h3,5H,1,4H2,2H3
• InChI Key： LCZVXZTZNDPXNO-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC(N1CC=C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 282
• XLogP3: 0.6
• Topological Polar Surface Area: 55.8